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Cat. No.: B090925 Get Quote

An In-depth Technical Guide to the Chemical Structure of 5-Methylbenzofurazan-1-oxide

For Researchers, Scientists, and Drug Development Professionals

Abstract
This technical guide provides a comprehensive overview of the chemical structure and

properties of 5-Methylbenzofurazan-1-oxide. It is intended for researchers, scientists, and

professionals in the field of drug development who require a detailed understanding of this

compound. This document consolidates key data, including its chemical identifiers,

physicochemical properties, and structural features, presented in a clear and accessible format.

Introduction
5-Methylbenzofurazan-1-oxide, also known by its synonym 5-Methylbenzofuroxan, is a

heterocyclic aromatic compound.[1][2] It belongs to the benzofurazan class of molecules, which

are characterized by a fused benzene and furazan ring system. The "-1-oxide" suffix indicates

the presence of an N-oxide functional group, which significantly influences the electronic

properties and reactivity of the molecule. Understanding the precise chemical structure of this

compound is fundamental for its application in chemical synthesis and drug design.

Chemical Structure and Identification
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The chemical structure of 5-Methylbenzofurazan-1-oxide is based on a bicyclic benzofurazan

core. A methyl group is substituted at the 5-position of the benzene ring, and an oxygen atom is

bonded to one of the nitrogen atoms in the furazan ring, forming an N-oxide.

The molecular structure can be represented in multiple ways, including the IUPAC International

Chemical Identifier (InChI), the Simplified Molecular-Input Line-Entry System (SMILES), and a

2D structural diagram.

Chemical Formula: C₇H₆N₂O₂[1][2]

CAS Registry Number: 19164-41-1[1][2]

IUPAC Standard InChI: InChI=1S/C7H6N2O2/c1-5-2-3-7-6(4-5)8-11-9(7)10/h2-4H,1H3[1][3]

IUPAC Standard InChIKey: HCWVKDOCXDWFEH-UHFFFAOYSA-N[1][3]

SMILES: Cc1ccc2c(c1)no[n+]2[O-][2]

Synonyms and Nomenclature Relationship
The compound is known by several names, which are often used interchangeably in the

literature. The relationship between these names is illustrated below.

5-Methylbenzofurazan-1-oxide

5-Methylbenzofuroxan

5-Methylbenzofurazan N-oxide

5-Methylbenzofurazan oxide
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Synonym Relationship Diagram
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Physicochemical Properties
A summary of the key physicochemical properties of 5-Methylbenzofurazan-1-oxide is

provided in the table below. The thermochemical data is sourced from the NIST Chemistry

WebBook and is based on experimental work by Acree, Bott, et al. (1996).[3][4]

Property Value Source

Molecular Weight 150.1347 g/mol [1]

Enthalpy of Sublimation 92.2 ± 1.2 kJ/mol [3][4]

Standard Solid Enthalpy of

Combustion
-3459.8 ± 1.0 kJ/mol

Solid Phase Enthalpy of

Formation
29.8 ± 1.3 kJ/mol

Gas Phase Enthalpy of

Formation
122.0 ± 1.7 kJ/mol

Structural Visualization
The 2D chemical structure of 5-Methylbenzofurazan-1-oxide is depicted below, highlighting

the key functional groups and the ring numbering system.

2D Structure of 5-Methylbenzofurazan-1-oxide

Experimental Protocols
The thermochemical data presented in this guide are based on experimental measurements.

For detailed experimental protocols, including the specific methodologies used for combustion

calorimetry and sublimation enthalpy determination, readers are advised to consult the original

research publication:

Acree, W.E., Jr.; Bott, S.G.; Tucker, S.A.; Ribeiro da Silva, M.D.M.C.; Matos, M.A.R.; Pilcher,

G., Enthalpies of combustion of 5-methoxybenzofurazan, 5-methoxybenzfurazan-1-oxide, 5-
methylbenzofurazan-1-oxide, 5-chlorobenzofurazan-1-oxide, and 4-nitro-benzofurazan-1-
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oxide: the dissociation enthalpies of the N-O bonds, J. Chem. Thermodyn., 1996, 28, 673-

683.[3][4]

Conclusion
This technical guide has provided a detailed overview of the chemical structure of 5-
Methylbenzofurazan-1-oxide. The information on its chemical identifiers, physicochemical

properties, and structural features is critical for its use in research and development. The

provided visualizations and data tables offer a quick reference for scientists and professionals

working with this compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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